What is L-Norvaline?
L-Norvaline is a non-proteinogenic isomer and inhibitor of valine and p70 Ribosomal 6 Kinase 1 (p70S6K1) kinase.
L-Norvaline (a 2-aminopentanoic Acid with S-configuration) is a 2-aminopentanoic Acid. It can be used as a bacterial metabolism. It is a (2-aminopentanoic and (R)-fenbuconazole. It is an antiomer of D-2-aminopentanoic Acid. It is a Tautomer of the L-2-aminopentanoic Acid zwitterion.
Occurrence of L-Norvaline
L-Norvaline (a non-proteinogenic, unbranched chain amino acid) is not proteinogenic. It was previously reported that it is a natural component of an Antifungal Peptide of Bacillus subtilis. Including Norvaline and other modified unbranched-chain amino acids in E. coli recombinant protein products has attracted attention. Its biosynthesis was studied. Nova's incorporation in peptides shows the poor selectivity ...